BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3-Ethyl-4-
methylhexane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Ethyl-4-methylhexane

Cat. No.: B15343676

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical compound 3-Ethyl-4-
methylhexane, including its various identifiers, physicochemical properties, and general
experimental protocols for its analysis. This document is intended to serve as a valuable
resource for professionals in research and development.

Chemical Identifiers

3-Ethyl-4-methylhexane is a branched alkane with the molecular formula C9H20. It is one of
the many isomers of nonane. Accurate identification of this compound is crucial for scientific
research and chemical inventory management. The primary identifiers for 3-Ethyl-4-
methylhexane are summarized in the table below.
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Identifier Type Value
CAS Number 3074-77-9[1]
IUPAC Name 3-Ethyl-4-methylhexane[2]
4-Ethyl-3-methylhexane, 3-Methyl-4-
Synonyms
ethylhexane[1]
PubChem CID 18314[2]
inChi INChl=1S/C9H20/c1-5-8(4)9(6-2)7-3/h8-9H,5-
n
7TH2,1-4H3[2]
InChlKey OKCRKWVABWILDR-UHFFFAOYSA-N[2]
SMILES CCc(c)c(coyeC[?]
Molecular Formula C9H20[2]

A diagram illustrating the logical relationship between these core identifiers is provided below.
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Figure 1: Identifiers for 3-Ethyl-4-methylhexane

Click to download full resolution via product page
A diagram of the relationships between chemical identifiers.

Physicochemical Properties

The physicochemical properties of 3-Ethyl-4-methylhexane are essential for understanding its
behavior in various applications, including its use as a reference standard in gas
chromatography and mass spectrometry.[1] A summary of its key properties is presented in the

table below.
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Property Value

Molecular Weight 128.25 g/mol [1][2]

Boiling Point 140.1 °C at 760 mmHg (estimated)[3]
Melting Point -112.99 °C (estimated)[3]

Density 0.721 g/cm3 (estimated)[3]

Vapor Pressure 7.77 mmHg at 25 °C (estimated)[3]
Flash Point 59.3 °C (estimated)[3]

Refractive Index 1.4128 (estimated)[3]

XLogP3-AA 4.5[1]

Experimental Protocols

Detailed experimental protocols for the analysis of 3-Ethyl-4-methylhexane are not readily
available in public literature. However, based on standard methods for the analysis of branched
alkanes and hydrocarbon mixtures, the following sections outline general procedures for gas
chromatography, mass spectrometry, and infrared spectroscopy.

Gas chromatography is a primary technique for the separation and analysis of volatile
compounds like 3-Ethyl-4-methylhexane.

o Objective: To separate 3-Ethyl-4-methylhexane from a mixture and determine its retention
time for identification and quantification.

e General Methodology:

o Column Selection: A non-polar capillary column, such as one coated with
polydimethylsiloxane (e.g., DB-1, HP-1), is typically used for alkane analysis.

o Inlet and Oven Programming: A split/splitless inlet is commonly used. The oven
temperature program would start at a low temperature (e.g., 40-60 °C) and ramp up to a
higher temperature (e.g., 250-300 °C) to ensure the elution of all components.
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o Carrier Gas: Helium or hydrogen is typically used as the carrier gas at a constant flow
rate.

o Detector: A Flame lonization Detector (FID) is commonly used for hydrocarbon analysis
due to its high sensitivity.

o Data Analysis: The retention time of the peak corresponding to 3-Ethyl-4-methylhexane
is compared to that of a known standard. The peak area can be used for quantification.
The Kovats retention index for 3-Ethyl-4-methylhexane on a standard non-polar column
is approximately 856.[2]

Mass spectrometry is often coupled with gas chromatography (GC-MS) to provide structural
information for the identification of compounds.

o Objective: To obtain the mass spectrum of 3-Ethyl-4-methylhexane for structural elucidation
and confirmation of its identity.

o General Methodology:

o lonization: Electron lonization (EI) at 70 eV is the most common method for the analysis of
alkanes.

o Mass Analyzer: A quadrupole or ion trap mass analyzer is typically used.

o Fragmentation Pattern: Branched alkanes like 3-Ethyl-4-methylhexane undergo
characteristic fragmentation. The molecular ion peak (M+) at m/z 128 may be of low
abundance. Fragmentation tends to occur at the branching points, leading to the formation
of stable carbocations. Common fragments for nonane isomers would include alkyl
fragments with losses of methyl (M-15), ethyl (M-29), propyl (M-43), and butyl (M-57)
groups.

o Data Analysis: The resulting mass spectrum is compared with reference spectra in
databases like the NIST Mass Spectral Library for positive identification.

Infrared spectroscopy can be used to identify the functional groups present in a molecule. For
an alkane like 3-Ethyl-4-methylhexane, the spectrum is characterized by C-H and C-C bond
vibrations.
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e Objective: To obtain the infrared spectrum of 3-Ethyl-4-methylhexane to confirm the
presence of alkane functional groups.

e General Methodology:

o Sample Preparation: The sample can be analyzed as a neat liquid between salt plates
(e.g., NaCl or KBr) or as a dilute solution in a suitable solvent (e.g., carbon tetrachloride,
CCl4).

o Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used to acquire the
spectrum.

o Spectral Features: The IR spectrum of 3-Ethyl-4-methylhexane will exhibit strong C-H
stretching vibrations in the region of 2850-3000 cm~1. C-H bending vibrations for methyl (-
CHS3) and methylene (-CH2-) groups will be observed around 1465 cm~t and 1375 cm™1.
The spectrum is generally simple due to the lack of other functional groups.

o Data Analysis: The positions and intensities of the absorption bands are used to confirm
the alkane nature of the compound.

Synthesis

While detailed, step-by-step synthesis protocols for 3-Ethyl-4-methylhexane are not widely
published, it can be synthesized through various organic chemistry reactions, typically involving
the formation of carbon-carbon bonds. General approaches could include Grignard reactions or
Corey-House synthesis, starting from smaller alkyl halides.

Conclusion

This technical guide provides essential information on 3-Ethyl-4-methylhexane for
researchers and professionals in the chemical and pharmaceutical sciences. The compiled
data on its identifiers and physicochemical properties, along with the general experimental
methodologies, serves as a foundational resource for further research and application of this
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl
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